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Compound of Interest

Compound Name:
1-(4-Chloro-3-

methylphenyl)ethanone

Cat. No.: B154754 Get Quote

Technical Guide: 1-(4-Chloro-3-
methylphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-(4-Chloro-3-methylphenyl)ethanone, a substituted acetophenone derivative of

interest in organic synthesis and medicinal chemistry. This document includes its molecular

formula, molecular weight, and key physical data. Additionally, a representative synthetic

protocol and a logical diagram of the compound's attributes are presented.

Core Compound Data
The fundamental properties of 1-(4-Chloro-3-methylphenyl)ethanone are summarized below,

providing a clear reference for laboratory use and computational modeling.
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Property Value Source

Molecular Formula C₉H₉ClO [1][2][3]

Molecular Weight 168.623 g/mol [1][3]

Boiling Point 104-105 °C (at 0.4 mmHg) [1]

Density 1.15 g/mL [1]

CAS Number 37074-39-8 [1][3]

SMILES CC(=O)C1=CC(=C(Cl)C=C1)C [1][2][3]

Experimental Protocols
Synthesis via Friedel-Crafts Acylation

A common and effective method for the synthesis of aryl ketones such as 1-(4-Chloro-3-
methylphenyl)ethanone is the Friedel-Crafts acylation.[4][5][6][7] This electrophilic aromatic

substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride

using a strong Lewis acid catalyst.[4]

Reaction: Friedel-Crafts acylation of 1-chloro-2-methylbenzene with an acetylating agent.

Materials:

1-Chloro-2-methylbenzene (3-Chlorotoluene)

Acetyl chloride (or Acetic Anhydride)

Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (DCM) or another suitable inert solvent

Hydrochloric acid (HCl), dilute aqueous solution

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas), add

anhydrous aluminum chloride (1.1 to 1.3 equivalents) to the inert solvent (e.g.,

dichloromethane).

Cool the suspension to 0-5 °C in an ice bath.

Slowly add acetyl chloride (1.0 equivalent) to the stirred suspension.

To this mixture, add 1-chloro-2-methylbenzene (1.0 equivalent) dropwise from the dropping

funnel, maintaining the temperature between 0-5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by slowly pouring the mixture over crushed

ice and dilute hydrochloric acid.

Separate the organic layer and extract the aqueous layer with the solvent (e.g., DCM).

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

The crude 1-(4-Chloro-3-methylphenyl)ethanone can be purified by vacuum distillation or

column chromatography.

Visualized Data and Processes
Compound Properties Relationship

The following diagram illustrates the logical connection between the compound's nomenclature,

its structural representation, and its key physicochemical properties.
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Figure 1: Properties of 1-(4-Chloro-3-methylphenyl)ethanone

1-(4-Chloro-3-methylphenyl)ethanone Structure
(SMILES: CC(=O)C1=CC(=C(Cl)C=C1)C)

is represented by Molecular Formula
C₉H₉ClO

corresponds to Molecular Weight
168.623 g/mol

results in

Click to download full resolution via product page

Caption: Logical relationship of compound properties.

Synthetic Workflow: Friedel-Crafts Acylation

This diagram outlines the major steps involved in the synthesis of 1-(4-Chloro-3-
methylphenyl)ethanone via the Friedel-Crafts acylation protocol described above.
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Figure 2: Synthetic Workflow via Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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